Cas no 2137875-37-5 (2-Chloro-5-methoxybenzene-1-sulfonyl fluoride)

• Product Name: 2-Chloro-5-methoxybenzene-1-sulfonyl fluoride
• CAS No: 2137875-37-5
• MF: C₇H₆ClFO₃S
• MW: 224.637143611908
• CID: 6131618
• PubChem ID: 165870445
• Update Time: 2025-09-23

2-Chloro-5-methoxybenzene-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• EN300-728514
• 2-chloro-5-methoxybenzene-1-sulfonyl fluoride
• 2137875-37-5
• 2-Chloro-5-methoxybenzene-1-sulfonyl fluoride

• Inchi： 1S/C7H6ClFO3S/c1-12-5-2-3-6(8)7(4-5)13(9,10)11/h2-4H,1H3
• InChI Key： OXOVEWZUSTVBGL-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=C1S(=O)(=O)F)OC

Computed Properties

• Exact Mass: 223.9710211g/mol
• Monoisotopic Mass: 223.9710211g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 51.8Ų

Additional information on 2-Chloro-5-methoxybenzene-1-sulfonyl fluoride

Comprehensive Overview of 2-Chloro-5-methoxybenzene-1-sulfonyl fluoride (CAS No. 2137875-37-5)

2-Chloro-5-methoxybenzene-1-sulfonyl fluoride (CAS No. 2137875-37-5) is a specialized sulfonyl fluoride derivative that has garnered significant attention in recent years due to its unique chemical properties and broad applicability in organic synthesis and pharmaceutical research. This compound, characterized by its chloro and methoxy substituents, serves as a versatile building block for constructing complex molecular architectures. Its sulfonyl fluoride moiety is particularly noteworthy, as it enables selective reactions under mild conditions, making it a valuable tool for click chemistry and bioconjugation applications.

The growing interest in 2-Chloro-5-methoxybenzene-1-sulfonyl fluoride is reflected in its increasing use in drug discovery and medicinal chemistry. Researchers are exploring its potential as a protease inhibitor scaffold, leveraging its ability to form stable covalent bonds with target enzymes. This aligns with the current trend in precision medicine, where covalent inhibitors are gaining traction due to their prolonged therapeutic effects. Additionally, the compound's electron-withdrawing properties make it an ideal candidate for PET radiopharmaceuticals, a hot topic in diagnostic imaging.

From a synthetic perspective, CAS No. 2137875-37-5 is often employed in cross-coupling reactions and nucleophilic substitutions. Its methoxy group enhances solubility in polar solvents, facilitating reactions in aqueous environments—a key consideration for green chemistry initiatives. The compound's stability under physiological conditions also makes it suitable for biocompatible materials, addressing the demand for sustainable alternatives in biomaterials engineering.

Recent advancements in high-throughput screening have highlighted the role of 2-Chloro-5-methoxybenzene-1-sulfonyl fluoride in identifying novel enzyme modulators. Its compatibility with automated synthesis platforms has streamlined the development of fragment-based drug design libraries. This resonates with the industry's shift toward AI-driven drug discovery, where computational models predict optimal molecular interactions before laboratory validation.

Environmental and safety considerations are paramount when handling sulfonyl fluorides. While 2137875-37-5 is not classified as hazardous under standard regulations, proper laboratory protocols should be followed to ensure safe usage. The compound's low volatility and high selectivity contribute to its appeal in industrial-scale synthesis, minimizing waste generation—a critical factor in circular economy frameworks.

In summary, 2-Chloro-5-methoxybenzene-1-sulfonyl fluoride (CAS No. 2137875-37-5) represents a cutting-edge reagent at the intersection of chemical biology and materials science. Its multifaceted applications—from targeted therapeutics to smart materials—underscore its relevance in contemporary research. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in addressing global challenges in healthcare and sustainable technology.